Cas no 820986-24-1 (2H-Pyran-4-carboxaldehyde, 3-methyl-2-oxo-)

• Product Name: 2H-Pyran-4-carboxaldehyde, 3-methyl-2-oxo-
• CAS No: 820986-24-1
• MF: C₇H₆O₃
• MW: 138.120742321014
• CID: 698503
• PubChem ID: 11275038
• Update Time: 2025-04-19

2H-Pyran-4-carboxaldehyde, 3-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxaldehyde, 3-methyl-2-oxo-
• 3-methyl-2-oxopyran-4-carbaldehyde
• 820986-24-1
• DTXSID70460773

• Inchi： 1S/C7H6O3/c1-5-6(4-8)2-3-10-7(5)9/h2-4H,1H3
• InChI Key： NAEYUOIQSWAXOO-UHFFFAOYSA-N
• SMILES： O1C=CC(C=O)=C(C1=O)C

Computed Properties

• Exact Mass: 138.031694049g/mol
• Monoisotopic Mass: 138.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives